Cas no 941907-67-1 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide
• CAS No: 941907-67-1
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5499084
• Update Time: 2025-06-14

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide
• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide

• Inchi： 1S/C19H19N3O3S/c1-12-4-9-16(13(2)10-12)18-21-22-19(25-18)20-17(23)11-26-15-7-5-14(24-3)6-8-15/h4-10H,11H2,1-3H3,(H,20,22,23)
• InChI Key： IMZPRAWLCQUOFP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2C)O1)(=O)CSC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide

Recent Advances in the Study of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide (CAS: 941907-67-1)

The compound N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide (CAS: 941907-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and sulfanylacetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified that 941907-67-1 exhibits potent inhibitory effects on certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively targets the NF-κB pathway, reducing inflammation in murine models of rheumatoid arthritis. The study highlighted the compound's high selectivity and low cytotoxicity, making it a viable candidate for further development.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 941907-67-1. A team at the University of Cambridge reported in *Bioorganic & Medicinal Chemistry Letters* that the compound induces apoptosis in several cancer cell lines, including breast and lung carcinomas. The researchers attributed this effect to the molecule's ability to disrupt mitochondrial function and activate caspase-dependent pathways. These findings suggest that 941907-67-1 could serve as a scaffold for designing novel anticancer agents.

Another significant advancement involves the optimization of the compound's pharmacokinetic profile. A 2024 study in *Molecular Pharmaceutics* detailed the synthesis of derivatives of 941907-67-1 with improved solubility and bioavailability. By modifying the methoxyphenyl and dimethylphenyl groups, the researchers achieved enhanced plasma stability and tissue penetration, addressing one of the major challenges in the clinical translation of such compounds.

Despite these promising results, challenges remain in the development of 941907-67-1 as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. However, the collective findings from recent research underscore the compound's potential as a versatile tool in drug discovery and its relevance to multiple disease areas.

In conclusion, the ongoing research on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide (CAS: 941907-67-1) highlights its multifaceted biological activities and therapeutic potential. Continued efforts to elucidate its mechanisms, optimize its properties, and validate its efficacy in clinical settings will be crucial for its advancement in the pharmaceutical pipeline.